Cas no 33769-98-1 ( )

• Product Name: &nbsp
• CAS No: 33769-98-1
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 918361
• PubChem ID: 316892
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-245494
• 33769-98-1
• AKOS006282030
• SCHEMBL24318092
• DTXSID10955355
• 878-14-8
• DB-163422
• 2-(Methoxycarbonyl)cyclopropanecarboxylic acid ethyl ester
• NSC245494
• Ethyl methyl cyclopropane-1,2-dicarboxylate
•  

• Inchi： 1S/C8H12O4/c1-3-12-8(10)6-4-5(6)7(9)11-2/h5-6H,3-4H2,1-2H3
• InChI Key： PSWYXXNEDUYTHS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC1C(=O)OC)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.187g/cm3
• Boiling Point: 227.7ºC at 760 mmHg
• Flash Point: 107.7ºC
• Refractive Index: 1.468
• PSA: 52.6
• LogP: 0.35860